![molecular formula C12H14N4O B3443570 N-(2,3-dimethyl-6-quinoxalinyl)-N'-methylurea](/img/structure/B3443570.png)
N-(2,3-dimethyl-6-quinoxalinyl)-N'-methylurea
Overview
Description
N-(2,3-dimethyl-6-quinoxalinyl)-N’-methylurea , also known by its IUPAC name 3-(2,3-dimethylquinoxalin-6-yl)-1-(4-methoxyphenyl)urea , is a chemical compound with the molecular formula C₁₈H₁₈N₄O₂ . It falls within the class of urea derivatives and exhibits interesting biological properties .
Synthesis Analysis
The synthesis of this compound involves the reaction between 2,3-dimethylquinoxaline and 4-methoxyaniline , followed by the introduction of a urea moiety. The exact synthetic pathway and conditions may vary depending on the specific research or industrial process. Researchers have explored various synthetic routes to obtain this compound for further investigation .
Molecular Structure Analysis
The molecular structure of N-(2,3-dimethyl-6-quinoxalinyl)-N’-methylurea consists of a quinoxaline ring fused with a phenyl ring. The N-methylurea group is attached to the quinoxaline nitrogen atom. The presence of methyl groups at positions 2 and 3 on the quinoxaline ring contributes to its unique properties .
Chemical Reactions Analysis
While specific chemical reactions involving this compound may vary, it can participate in typical urea-related reactions, such as hydrolysis, amidation, and carbonylation. Researchers have investigated its reactivity under different conditions to understand its behavior and potential applications .
Physical And Chemical Properties Analysis
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(2,3-dimethylquinoxalin-6-yl)-3-methylurea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O/c1-7-8(2)15-11-6-9(16-12(17)13-3)4-5-10(11)14-7/h4-6H,1-3H3,(H2,13,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTAZTELAELHQRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C=C(C=CC2=N1)NC(=O)NC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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